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Compound of Interest

Compound Name: Dimethyl tetradecanedioate

Cat. No.: B1583837 Get Quote

A comprehensive review of the available scientific literature reveals a significant gap in the

understanding of the mechanism of action of dimethyl tetradecanedioate in the context of

human health and pharmacology. Despite its availability from various chemical suppliers and its

classification as a dicarboxylic acid ester, there is a notable absence of published research

detailing its specific molecular targets, signaling pathways, or overall mechanism of action

within biological systems relevant to drug development.

This technical guide aims to provide a thorough overview of the currently available information

on dimethyl tetradecanedioate, while also highlighting the areas where data is critically

lacking. This information is intended for researchers, scientists, and drug development

professionals who may be considering this compound for further investigation.

Chemical and Physical Properties
To provide a foundational understanding of the compound, the following table summarizes its

key chemical and physical properties.
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Property Value Source

CAS Number 5024-21-5 [1]

Molecular Formula C₁₆H₃₀O₄ [1]

Molecular Weight 286.41 g/mol [1]

IUPAC Name dimethyl tetradecanedioate [1]

Synonyms

Tetradecanedioic acid,

dimethyl ester; 1,14-

Dodecanedicarboxylic acid

dimethyl ester

[1]

Current Applications and Mentions in Literature
Dimethyl tetradecanedioate is commercially available and is primarily used as a research

chemical. Some suppliers note its potential applications as a pharmaceutical intermediate, in

the cosmetics industry for its moisturizing and lubricating properties, and as a food additive to

enhance taste and stability.

Notably, the PubChem database indicates that dimethyl tetradecanedioate has been reported

in the Comstock mealybug (Pseudococcus comstocki).[1] This suggests a potential role for the

compound in insect biology, possibly as a pheromone or a related signaling molecule.

However, this finding does not directly translate to a mechanism of action in mammals.

Absence of Mechanism of Action Data
A systematic search of prominent scientific databases, including PubMed, Scopus, and Google

Scholar, did not yield any studies that specifically investigate the mechanism of action of

dimethyl tetradecanedioate in mammalian systems. Consequently, there is no information

available on:

Molecular Targets: The specific proteins, enzymes, receptors, or other biomolecules with

which dimethyl tetradecanedioate interacts to elicit a biological response.

Signaling Pathways: The intracellular signaling cascades that may be modulated by this

compound.
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Pharmacodynamics: The relationship between the concentration of the compound and its

observed effect.

Pharmacokinetics: The absorption, distribution, metabolism, and excretion (ADME) profile of

the compound.

Quantitative Biological Data: There is no publicly available data on the potency (e.g., IC₅₀,

EC₅₀) or efficacy of dimethyl tetradecanedioate in any biological assay relevant to drug

development.

Experimental Protocols: Due to the lack of published studies, there are no established

experimental protocols for investigating the biological effects of this compound.

Visualization of Known Information
Given the absence of data on signaling pathways or experimental workflows related to the

mechanism of action of dimethyl tetradecanedioate, it is not possible to generate the

requested diagrams.

Conclusion and Future Directions
In conclusion, while dimethyl tetradecanedioate is a known chemical entity with some

industrial applications, its mechanism of action in a biological context remains uncharacterized.

For researchers and drug development professionals, this represents both a challenge and an

opportunity. The lack of existing data means that any investigation into its biological effects

would be novel and could potentially uncover new therapeutic applications.

Future research should focus on initial screening to identify any potential biological activity. This

could include:

High-throughput screening (HTS) against a panel of known drug targets.

Phenotypic screening in various cell-based assays to identify any effects on cell viability,

proliferation, or other cellular functions.

In vivo studies in model organisms to assess its overall physiological effects and potential

toxicity.
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Until such foundational research is conducted and published, a detailed technical guide on the

mechanism of action of dimethyl tetradecanedioate cannot be comprehensively compiled.

The scientific community is encouraged to explore the potential of this and other understudied

chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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